- An efficient and general method for the synthesis of stable isotope deuterium labeled phthalate esters, Journal of Labelled Compounds and Radiopharmaceuticals, 2021, 64(10), 378-384
Cas no 93951-89-4 (Dimethyl phthalate-3,4,5,6-d4)
Dimethyl phthalate-3,4,5,6-d4 is a deuterated analog of dimethyl phthalate, where the hydrogen atoms at positions 3, 4, 5, and 6 on the aromatic ring are replaced with deuterium. This isotopic labeling enhances its utility as an internal standard in mass spectrometry and NMR-based analytical methods, ensuring high precision in quantitative analyses. The deuterium substitution minimizes interference from non-labeled compounds, improving signal resolution and accuracy. Its chemical stability and compatibility with common organic solvents make it suitable for trace-level detection in environmental, pharmaceutical, and metabolic studies. This compound is particularly valuable for research requiring robust isotopic dilution techniques.
Dimethyl phthalate-3,4,5,6-d4 structure
Product Name:Dimethyl phthalate-3,4,5,6-d4
CAS No:93951-89-4
MF:C10H10O4
MW:198.208650112152
CID:797485
PubChem ID:24872731
Update Time:2025-05-27
Dimethyl phthalate-3,4,5,6-d4 Chemical and Physical Properties
Names and Identifiers
-
- DIMETHYL PHTHALATE, [3,4,5,6-D4]
- Dimethyl phthalate-3,4,5,6-d4
- Dimethyl phthalate-3,4,5,6-d4100µg
- 1,2-Benzene-3,4,5,6-d4-dicarboxylic acid, dimethyl ester (9CI)
- 1,2-Dimethyl 1,2-benzene-3,4,5,6-d4-dicarboxylate (ACI)
- Dimethyl phthalate (Ring-d
- Dimethyl phthalate-d4
- Dimethyl phthalate-3,4,5,6-d4, 98 atom % D
- D99568
- Phthalic acid, bis-methyl ester D4 100 microg/mL in Acetonitrile
- Phthalic acid, bis-methyl ester D4
- Dimethyl phthalate-3,4,5,6-d4, analytical standard
- NIQCNGHVCWTJSM-LNFUJOGGSA-N
- 1,2-DIMETHYL ((2)H?)PHTHALATE
- dimethyl 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate
- 1,2-Benzene-3,4,5,6-d4-dicarboxylic acid, 1,2-dimethyl ester; 1,2-Benzene-3,4,5,6-d4-dicarboxylic acid, dimethyl ester (9CI); Phthalic acid dimethyl ester D4
- DIMETHYL PHTHALATE (RING-D4)
- DTXSID80662322
- d4-dimethyl phthalate
- AKOS015915912
- 1,2-Dimethyl 1,2-benzene-3,4,5,6-d4-dicarboxylate
- MS-23071
- 1,2-dimethyl (?H?)benzene-1,2-dicarboxylate
- HY-N7106S
- CS-0214051
- 93951-89-4
-
- MDL： MFCD00144144
- Inchi： 1S/C10H10O4/c1-13-9(11)7-5-3-4-6-8(7)10(12)14-2/h3-6H,1-2H3/i3D,4D,5D,6D
- InChI Key： NIQCNGHVCWTJSM-LNFUJOGGSA-N
- SMILES： C(C1C([2H])=C([2H])C([2H])=C([2H])C=1C(=O)OC)(=O)OC
Computed Properties
- Exact Mass: 198.083
- Monoisotopic Mass: 198.083
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: liquid
- Density: 1.214 g/mL at 25 °C
- Melting Point: 2 °C (lit.)
- Boiling Point: 282 °C(lit.)
- Flash Point: 295 °F
- Refractive Index: n20/D 1.515(lit.)
Dimethyl phthalate-3,4,5,6-d4 Security Information
- Hazardous Material transportation number：UN 3082 9 / PGIII
- WGK Germany：1
Dimethyl phthalate-3,4,5,6-d4 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 492256-25MG |
Dimethyl phthalate-3,4,5,6-d4 |
93951-89-4 | 25mg |
¥1592.28 | 2023-12-05 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 492256-100MG |
Dimethyl phthalate-3,4,5,6-d4 |
93951-89-4 | 100mg |
¥3705.74 | 2023-12-05 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04293-100mg |
1,2-Benzene-3,4,5,6-d4-dicarboxylicacid, 1,2-dimethyl ester |
93951-89-4 | 99% (CP) | 100mg |
¥6668.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04293-25mg |
1,2-Benzene-3,4,5,6-d4-dicarboxylicacid, 1,2-dimethyl ester |
93951-89-4 | 99% (CP) | 25mg |
¥2858.0 | 2024-07-18 | |
| TRC | D480178-2.5mg |
Dimethyl phthalate-3,4,5,6-d4 |
93951-89-4 | 2.5mg |
$ 58.00 | 2023-09-07 | ||
| TRC | D480178-25mg |
Dimethyl phthalate-3,4,5,6-d4 |
93951-89-4 | 25mg |
$ 278.00 | 2023-09-07 | ||
| TRC | D480178-50mg |
Dimethyl phthalate-3,4,5,6-d4 |
93951-89-4 | 50mg |
$ 345.00 | 2023-09-07 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 34189-25MG |
Dimethyl phthalate-3,4,5,6-d4 |
93951-89-4 | 25mg |
¥2842.19 | 2023-10-24 | ||
| eNovation Chemicals LLC | Y1249752-25mg |
Dimethyl phthalate-3,4,5,6-d4 |
93951-89-4 | 98% | 25mg |
$245 | 2024-06-07 | |
| MedChemExpress | HY-N7106S-1mg |
Dimethyl phthalate (Ring-d |
93951-89-4 | 99.33% | 1mg |
￥450 | 2025-04-15 |
Dimethyl phthalate-3,4,5,6-d4 Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 1 h, rt
Reference
Dimethyl phthalate-3,4,5,6-d4 Raw materials
Dimethyl phthalate-3,4,5,6-d4 Preparation Products
Dimethyl phthalate-3,4,5,6-d4 Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:93951-89-4)Dimethyl phthalate (Ring-d
Order Number:A1205817
Stock Status:in Stock
Quantity:5mg/10mg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):313.0/501.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:93951-89-4)Dimethyl phthalate-[D4
Order Number:LE10591
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:03
Price ($):discuss personally
Email:18501500038@163.com
Dimethyl phthalate-3,4,5,6-d4 Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
93951-89-4 (Dimethyl phthalate-3,4,5,6-d4) Related Products
- 4122-56-9(Methyl 2-formylbenzoate)
- 167300-06-3(3-(Methoxycarbonyl)-4-methylbenzoic acid)
- 89-71-4(Methyl o-toluate)
- 635-10-9(Tetramethyl Pyromellitate)
- 2459-10-1(Trimethyl trimellitate)
- 131-11-3(Dimethyl phthalate)
- 2282-84-0(Methyl 2,4,6-trimethylbenzoate)
- 14186-60-8(Dimethyl 2-methylterephthalate)
- 4376-18-5(mono-Methyl phthalate)
- 119977-20-7(L-Valine,L-phenylalanyl-L-asparaginyl-L-lysyl-L-histidyl-L-threonyl-L-a-glutamyl-L-isoleucyl-L-isoleucyl-L-a-glutamyl-L-a-glutamyl-L-a-aspartyl-L-threonyl-L-asparaginyl-L-lysyl-L-a-aspartyl-L-lysyl-L-prolyl-L-seryl-L-tyrosyl-L-glutaminyl-L-phenylalanylglycylglycyl-L-histidyl-L-asparaginyl-L-seryl-L-valyl-L-a-aspartyl-L-phenylalanyl-L-a-glutamyl-L-a-glutamyl-L-a-aspartyl-L-threonyl-L-leucyl-L-prolyl-L-lysyl-)
